Cas no 2172154-81-1 (4-(2-methylcyclopropyl)methylthiane-4-carbaldehyde)

• Product Name: 4-(2-methylcyclopropyl)methylthiane-4-carbaldehyde
• CAS No: 2172154-81-1
• MF: C₁₁H₁₈OS
• MW: 198.325022220612
• CID: 5875120
• PubChem ID: 165571150
• Update Time: 2025-06-03

4-(2-methylcyclopropyl)methylthiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylcyclopropyl)methylthiane-4-carbaldehyde
• 2172154-81-1
• 4-[(2-methylcyclopropyl)methyl]thiane-4-carbaldehyde
• EN300-1621666

• Inchi： 1S/C11H18OS/c1-9-6-10(9)7-11(8-12)2-4-13-5-3-11/h8-10H,2-7H2,1H3
• InChI Key： IJGQGLNWBGXJDT-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(CC1)CC1CC1C

Computed Properties

• Exact Mass: 198.10783637g/mol
• Monoisotopic Mass: 198.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(2-methylcyclopropyl)methylthiane-4-carbaldehyde

Comprehensive Overview of 4-(2-methylcyclopropyl)methylthiane-4-carbaldehyde (CAS No. 2172154-81-1)

The compound 4-(2-methylcyclopropyl)methylthiane-4-carbaldehyde (CAS No. 2172154-81-1) is a specialized organic molecule with a unique structural framework, combining cyclopropyl and thiane moieties. Its aldehyde functional group makes it a versatile intermediate in synthetic chemistry, particularly in the development of flavor and fragrance compounds, pharmaceutical intermediates, and agrochemicals. The presence of the 2-methylcyclopropyl group enhances its steric and electronic properties, which are critical for applications in asymmetric synthesis and catalysis.

In recent years, the demand for high-purity specialty chemicals like 4-(2-methylcyclopropyl)methylthiane-4-carbaldehyde has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly reaction pathways to produce such compounds, aligning with global trends toward carbon neutrality and reduced environmental impact. This compound's potential in biocatalysis and enzyme-mediated transformations has also garnered attention, as it offers a pathway to minimize waste and energy consumption.

The synthesis of 4-(2-methylcyclopropyl)methylthiane-4-carbaldehyde typically involves multi-step reactions, including cyclopropanation, thiane ring formation, and aldehyde functionalization. Its CAS No. 2172154-81-1 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity, ensuring it meets the stringent requirements of pharmaceutical and industrial applications.

One of the most searched questions related to this compound is: "What are the applications of 4-(2-methylcyclopropyl)methylthiane-4-carbaldehyde in drug discovery?" The answer lies in its role as a chiral building block, enabling the construction of complex molecules with high stereoselectivity. Its methylcyclopropyl moiety is particularly valuable in designing bioactive molecules with improved metabolic stability and target specificity. Additionally, its thiane backbone contributes to the lipophilicity and conformational rigidity of derived compounds, which are desirable traits in CNS-targeting drugs.

Another trending topic is the integration of AI-driven drug design with the use of specialty aldehydes like 4-(2-methylcyclopropyl)methylthiane-4-carbaldehyde. Machine learning models are now being trained to predict the reactivity and compatibility of such compounds in multi-component reactions, accelerating the discovery of novel therapeutic agents. This synergy between computational chemistry and experimental validation is reshaping the landscape of medicinal chemistry.

From an industrial perspective, the compound's stability under high-temperature conditions and acidic/basic environments makes it suitable for scale-up production. Manufacturers are optimizing continuous flow processes to enhance yield and reduce costs, addressing the growing demand from sectors like flavor & fragrance and material science. Regulatory agencies such as the FDA and EMA have stringent guidelines for the use of such intermediates, emphasizing the need for GMP-compliant synthesis and traceability.

In conclusion, 4-(2-methylcyclopropyl)methylthiane-4-carbaldehyde (CAS No. 2172154-81-1) represents a critical tool in modern synthetic chemistry, bridging the gap between academic research and industrial innovation. Its applications span from drug development to sustainable manufacturing, making it a focal point for scientists and engineers alike. As the field evolves, this compound will likely play a pivotal role in addressing challenges related to molecular complexity and environmental sustainability.